molecular formula C27H36N4O3 B8424741 Tris[2-(salicylamino)ethyl]amine

Tris[2-(salicylamino)ethyl]amine

Cat. No.: B8424741
M. Wt: 464.6 g/mol
InChI Key: VMWXSDOYGZCEHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tris[2-(salicylamino)ethyl]amine is a useful research compound. Its molecular formula is C27H36N4O3 and its molecular weight is 464.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C27H36N4O3

Molecular Weight

464.6 g/mol

IUPAC Name

2-[[2-[bis[2-[(2-hydroxyphenyl)methylamino]ethyl]amino]ethylamino]methyl]phenol

InChI

InChI=1S/C27H36N4O3/c32-25-10-4-1-7-22(25)19-28-13-16-31(17-14-29-20-23-8-2-5-11-26(23)33)18-15-30-21-24-9-3-6-12-27(24)34/h1-12,28-30,32-34H,13-21H2

InChI Key

VMWXSDOYGZCEHC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CNCCN(CCNCC2=CC=CC=C2O)CCNCC3=CC=CC=C3O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N,N,N-tris[[[(2hydroxyphenyl)methylene]amino]ethyl]amine (40.0 g, 87 mmol) in 250 mL of methanol and 250 mL of methylene chloride was cooled in an ice bath. Sodium borohydride (10.0 g, 263 mmol) was added in several portions. Stirring was continued at room temperature for two hours. The solvents were evaporated and the residue was taken up in ether. This solution was washed with water and brine, dried over magnesium sulfate, filtered and evaporated to afford N,N,N-tris[[[(2-hydroxyphenyl)methyl]amino]ethyl]amine(30.0 g, 74%) as a colorless glass.
Name
N,N,N-tris[[[(2hydroxyphenyl)methylene]amino]ethyl]amine
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two

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